![molecular formula C18H15NO4 B4307405 N-[1-(4-hydroxyphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide](/img/structure/B4307405.png)
N-[1-(4-hydroxyphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide
Overview
Description
N-[1-(4-hydroxyphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide, also known as Xanthohumol, is a prenylated flavonoid found in the hop plant (Humulus lupulus). Xanthohumol has been extensively studied for its potential applications in the prevention and treatment of various diseases, including cancer, cardiovascular disease, and metabolic disorders.
Mechanism of Action
The mechanism of action of N-[1-(4-hydroxyphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide is complex and involves multiple pathways. This compound has been shown to inhibit the activity of various enzymes, including cytochrome P450, lipoxygenase, and cyclooxygenase. This compound also activates the Nrf2 pathway, which plays a critical role in cellular defense against oxidative stress. Additionally, this compound has been shown to modulate various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the Wnt/β-catenin pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, anti-cancer, anti-obesity, and cardioprotective effects. This compound has also been shown to improve cognitive function, reduce anxiety and depression, and promote bone health.
Advantages and Limitations for Lab Experiments
The advantages of using N-[1-(4-hydroxyphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide in lab experiments include its low toxicity, high selectivity, and broad range of potential applications. However, this compound has some limitations, including its low solubility in water and its instability under certain conditions.
Future Directions
There are many future directions for N-[1-(4-hydroxyphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide research, including the development of new synthesis methods, the identification of new targets and pathways, and the evaluation of this compound in clinical trials. Additionally, the potential applications of this compound in the prevention and treatment of neurodegenerative diseases, infectious diseases, and skin disorders should be explored further.
Scientific Research Applications
N-[1-(4-hydroxyphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide has been extensively studied for its potential applications in the prevention and treatment of various diseases, including cancer, cardiovascular disease, and metabolic disorders. In cancer research, this compound has shown promising results in inhibiting the growth and proliferation of cancer cells, inducing apoptosis, and reducing inflammation. In cardiovascular disease research, this compound has been shown to reduce oxidative stress, improve endothelial function, and lower blood pressure. In metabolic disorder research, this compound has been shown to improve insulin sensitivity, reduce inflammation, and promote weight loss.
properties
IUPAC Name |
N-[1-(4-hydroxyphenyl)ethyl]-2-oxochromene-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO4/c1-11(12-6-8-14(20)9-7-12)19-17(21)15-10-13-4-2-3-5-16(13)23-18(15)22/h2-11,20H,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXARDEDVUFBRAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)O)NC(=O)C2=CC3=CC=CC=C3OC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
27.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49667180 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.